Cas no 93878-29-6 (Hexanedioic acid, 3,3-diphenyl-)
93878-29-6 structure
Product Name:Hexanedioic acid, 3,3-diphenyl-
CAS No:93878-29-6
MF:C18H18O4
MW:298.333125591278
CID:752477
PubChem ID:10469968
Update Time:2025-04-19
Hexanedioic acid, 3,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid, 3,3-diphenyl-
- 3,3-diphenylhexanedioic acid
- 93878-29-6
- DTXSID90440496
-
- Inchi: 1S/C18H18O4/c19-16(20)11-12-18(13-17(21)22,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,19,20)(H,21,22)
- InChI Key: POGCKUWIJXQYHC-UHFFFAOYSA-N
- SMILES: OC(CC(C1C=CC=CC=1)(C1C=CC=CC=1)CCC(=O)O)=O
Computed Properties
- Exact Mass: 298.12050905g/mol
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 74.6Ų
Hexanedioic acid, 3,3-diphenyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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